N-(4-ethoxybenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H22N4O3S/c1-3-25-15-7-4-8-16-17(15)20-19(27-16)23(12-13-6-5-11-26-13)18(24)14-9-10-22(2)21-14/h4,7-10,13H,3,5-6,11-12H2,1-2H3
• InChI Key: RPJCIKZTYAIKEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CC3CCCO3)C(=O)C4=NN(C=C4)C
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

The compound contains several functional groups including an ethoxy group, a benzo[d]thiazol-2-yl group, a methyl group, a tetrahydrofuran-2-yl group, and a pyrazole-3-carboxamide group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of the ethoxy, benzo[d]thiazol-2-yl, and pyrazole-3-carboxamide groups suggests that this compound could have interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the ethoxy, benzo[d]thiazol-2-yl, and pyrazole-3-carboxamide groups. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in its structure. For example, the presence of the ethoxy group could make the compound more soluble in organic solvents.

Scientific Research Applications

Drug Design and Medicinal Chemistry

• . Researchers explore modifications of the benzothiazole moiety to develop novel drugs.

Antitubercular Agents

• . These compounds are evaluated for their inhibitory activity against Mycobacterium tuberculosis.

Nucleoside Analogues

• . The compound’s structure could be modified to create nucleoside analogues.

Materials Science and Organic Synthesis

• .

Green Chemistry and Atom Economy

• .

Mechanism of Action

Target of Action

Compounds with similar structures have been found to have antimicrobial and antioxidant activities

Mode of Action

It is suggested that compounds with similar structures exhibit their bioactive nature through their hardness and softness values . These properties could influence the compound’s interaction with its targets.

Biochemical Pathways

Compounds with similar structures have been found to exhibit antimicrobial and antioxidant activities , suggesting that they may affect pathways related to these biological processes.

Result of Action

Compounds with similar structures have been found to exhibit antimicrobial and antioxidant activities , suggesting that they may have similar effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper safety precautions should always be taken when handling chemical compounds.

Future Directions

Future research on this compound could involve further exploration of its chemical and biological properties, as well as potential applications in fields such as medicine or materials science.